Cas no 866318-98-1 (1H-Pyrrolo[2,3-b]pyridine, 5-fluoro-2-iodo-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 5-fluoro-2-iodo-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 866318-98-1
• MF: C₁₄H₁₀FIN₂O₂S
• MW: 416.209277629852
• CID: 2624664
• PubChem ID: 67147550
• Update Time: 2025-04-21

1H-Pyrrolo[2,3-b]pyridine, 5-fluoro-2-iodo-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,5-fluoro-2-iodo-1-[(4-methylphenyl)sulfonyl]-
• 866318-98-1
• 1H-Pyrrolo[2,3-b]pyridine, 5-fluoro-2-iodo-1-[(4-methylphenyl)sulfonyl]-
• 5-fluoro-2-iodo-1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine
• BVVUYTQWKHYLQG-UHFFFAOYSA-N
• SCHEMBL1748862

• Inchi： 1S/C14H10FIN2O2S/c1-9-2-4-12(5-3-9)21(19,20)18-13(16)7-10-6-11(15)8-17-14(10)18/h2-8H,1H3
• InChI Key： BVVUYTQWKHYLQG-UHFFFAOYSA-N
• SMILES： IC1=CC2=CC(=CN=C2N1S(C1C=CC(C)=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 415.94917Da
• Monoisotopic Mass: 415.94917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.3Ų